2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide

• IUPAC Name: 2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C22H21N3O3/c1-2-16-8-3-5-11-19(16)25-21(26)15-28-20-12-6-4-10-18(20)22(27)24-17-9-7-13-23-14-17/h3-14H,2,15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: OTSGCBTWCSISRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=CC=CC=C2C(=O)NC3=CN=CC=C3
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes an ethylanilino group, a pyridinyl group, and a benzamide moiety. Its molecular formula is C22H21N3O3, and it has a molecular weight of approximately 375.42 g/mol.

Scientific Research Applications

2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and cellular pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Ethylanilino Intermediate: The initial step involves the reaction of 2-ethylaniline with an appropriate acylating agent to form the ethylanilino intermediate.

Coupling with Pyridinyl Group: The ethylanilino intermediate is then coupled with a pyridinyl derivative under suitable conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Formation of the Benzamide Moiety:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the benzamide or pyridinyl moieties can be replaced with other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing the original ones.

Mechanism of Action

The mechanism of action of 2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets through hydrogen bonding, hydrophobic interactions, and van der Waals forces, leading to modulation of their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• **N-[2-(2-ethylanilino)-2-oxoethyl]thio]-oxomethylhydrazo]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamic acid tert-butyl ester .
• **2-(N-ethylanilino)ethanol .

Uniqueness

2-[2-(2-ethylanilino)-2-oxoethoxy]-N-pyridin-3-ylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.